Cas no 857283-91-1 (3-(morpholinomethyl)benzonitrile)

3-(Morpholinomethyl)benzonitrile is a versatile chemical intermediate featuring a benzonitrile core functionalized with a morpholinomethyl group. This compound is particularly valuable in organic synthesis and pharmaceutical research due to its dual functionality, combining the electron-withdrawing nitrile group with the morpholine moiety, which enhances solubility and reactivity. Its structural properties make it suitable for use in the development of bioactive molecules, including potential drug candidates. The compound exhibits good stability under standard conditions, facilitating handling and storage. Its synthetic utility is further underscored by its role in cross-coupling reactions and as a building block for heterocyclic compounds.
3-(morpholinomethyl)benzonitrile structure
857283-91-1 structure
Product Name:3-(morpholinomethyl)benzonitrile
CAS No:857283-91-1
MF:C12H14N2O
MW:202.252362728119
MDL:MFCD08060511
CID:719896
PubChem ID:7164605
Update Time:2025-06-23

3-(morpholinomethyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

    • Benzonitrile,3-(4-morpholinylmethyl)-
    • 3-(Morpholin-4-ylmethyl)benzonitrile
    • 3-(Morpholin-4-ylmethyl)benzonitrile 97%
    • Benzonitrile, 3-(4-morpholinylmethyl)-
    • 3-(morpholinomethyl)benzonitrile
    • EN300-1196759
    • 3-[(morpholin-4-yl)methyl]benzonitrile
    • 857283-91-1
    • SCHEMBL13834647
    • MFCD08060511
    • AKOS000176302
    • Z46180075
    • CS-0305472
    • DTXSID10428195
    • DB-010188
    • AS-8090
    • J-510907
    • MDL: MFCD08060511
    • Inchi: 1S/C12H14N2O/c13-9-11-2-1-3-12(8-11)10-14-4-6-15-7-5-14/h1-3,8H,4-7,10H2
    • InChI Key: GSVNKQLSALKJHW-UHFFFAOYSA-N
    • SMILES: C(#N)C1=CC=CC(CN2CCOCC2)=C1

Computed Properties

  • Exact Mass: 202.11100
  • Monoisotopic Mass: 202.110613074g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 239
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 36.3Ų

Experimental Properties

  • Density: 1.14
  • Boiling Point: 323.2°C at 760 mmHg
  • Flash Point: 149.3°C
  • Refractive Index: 1.573
  • PSA: 36.26000
  • LogP: 1.32838
  • pka: 6.04±0.10(Predicted)

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(CAS:857283-91-1)3-(morpholinomethyl)benzonitrile
Order Number:A1182682
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Quantity:1g/5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 01:50
Price ($):265.0/883.0
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Amadis Chemical Company Limited
(CAS:857283-91-1)3-(morpholinomethyl)benzonitrile
A1182682
Purity:99%/99%
Quantity:1g/5g
Price ($):265.0/883.0
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